Cas no 1998884-76-6 ((2S)-2-amino-5-(oxolan-3-yl)pentanoic acid)
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid
- 1998884-76-6
- EN300-1299895
-
- Inchi: 1S/C9H17NO3/c10-8(9(11)12)3-1-2-7-4-5-13-6-7/h7-8H,1-6,10H2,(H,11,12)/t7?,8-/m0/s1
- InChI Key: USCADYKFPCCMBY-MQWKRIRWSA-N
- SMILES: O1CCC(C1)CCC[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 72.6Ų
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299895-1.0g |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1299895-50mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 50mg |
$1008.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-100mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 100mg |
$1056.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-250mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 250mg |
$1104.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-500mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 500mg |
$1152.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-1000mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 1000mg |
$1200.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-2500mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 2500mg |
$2351.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-5000mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 5000mg |
$3479.0 | 2023-09-30 | ||
| Enamine | EN300-1299895-10000mg |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid |
1998884-76-6 | 10000mg |
$5159.0 | 2023-09-30 |
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid (CAS No. 1998884-76-6): An Overview of Its Structure, Properties, and Applications in Biomedical Research
(2S)-2-amino-5-(oxolan-3-yl)pentanoic acid (CAS No. 1998884-76-6) is a synthetic amino acid that has garnered significant attention in the field of biomedical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its chiral center at the second carbon atom and the presence of a cyclopentyl group attached to the fifth carbon atom, which imparts it with distinct chemical and biological properties.
The molecular formula of (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid is C10H19NO3, and its molecular weight is approximately 197.26 g/mol. The compound's structure can be visualized as a five-carbon chain with an amino group at one end and a carboxylic acid group at the other, with a cyclopentyl ring attached to the fifth carbon. The chiral center at the second carbon ensures that the compound exists in two enantiomeric forms, but the (2S) configuration is of particular interest due to its biological activity.
In recent years, (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid has been extensively studied for its potential as a modulator of various biological processes. One of the key areas of research has been its role in protein synthesis and metabolism. Studies have shown that this compound can influence the activity of specific enzymes involved in amino acid metabolism, potentially leading to therapeutic benefits in conditions such as metabolic disorders and muscle wasting diseases.
Another significant application of (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid is in the field of neurobiology. Research has indicated that this compound can interact with neurotransmitter systems, particularly those involving glutamate and GABA. These interactions have been linked to potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacological properties of (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid have also been explored in preclinical studies. In vitro and in vivo experiments have demonstrated that this compound exhibits low toxicity and good bioavailability, which are crucial factors for its potential use as a therapeutic agent. Additionally, its ability to cross the blood-brain barrier has been noted, further enhancing its suitability for central nervous system (CNS) disorders.
Beyond its therapeutic applications, (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid has also found use in synthetic chemistry and materials science. Its unique structure makes it a valuable building block for the synthesis of more complex molecules, including peptides and polymers. Researchers have utilized this compound to develop novel materials with enhanced mechanical properties and biocompatibility, which have applications in tissue engineering and drug delivery systems.
The synthesis of (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid involves several steps, including the formation of the cyclopentyl ring and the introduction of the amino and carboxylic acid functionalities. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on chiral catalysts to ensure enantiomeric purity. These advancements in synthetic chemistry have made it possible to produce large quantities of this compound for both research and industrial applications.
In conclusion, (2S)-2-amino-5-(oxolan-3-yl)pentanoic acid (CAS No. 1998884-76-6) is a versatile compound with a wide range of potential applications in biomedical research and beyond. Its unique structural features and biological activities make it an important molecule for further investigation, particularly in areas such as metabolic disorders, neurodegenerative diseases, and materials science. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly significant role in advancing our understanding of biological processes and developing new therapeutic strategies.
1998884-76-6 ((2S)-2-amino-5-(oxolan-3-yl)pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)